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Abstract

Musk ambrette (CAS 83-66-9), a synthetic nitro musk, was once a cornerstone of the
fragrance industry, prized for its potent, sweet, and musky aroma. However, mounting scientific
evidence regarding its environmental persistence, bioaccumulative potential, and adverse
toxicological effects has led to significant regulatory restrictions and a decline in its use. This in-
depth technical guide provides a comprehensive overview for researchers, environmental
scientists, and drug development professionals on the bioaccumulation and environmental fate
of musk ambrette. We will delve into its physicochemical properties that drive its
environmental behavior, its metabolic pathways, its distribution in various environmental
compartments, and the analytical methodologies for its detection. This guide aims to synthesize
current knowledge, offering field-proven insights and a robust framework for understanding the
environmental legacy of this once-ubiquitous fragrance ingredient.

Physicochemical Properties and Environmental
Mobility
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The environmental fate of any chemical is intrinsically linked to its fundamental
physicochemical properties. For musk ambrette, its structure dictates its behavior in the
environment, leading to its persistence and bioaccumulation.

Musk ambrette is a pale yellow, crystalline solid with low water solubility and a correspondingly
high octanol-water partition coefficient (log Kow).[1][2][3] This lipophilic, or "fat-loving," nature is
a critical determinant of its environmental behavior.[4] Its low volatility contributes to its
longevity as a fragrance but also influences its mode of environmental transport.[1]

Table 1: Physicochemical Properties of Musk Ambrette

Property Value Source
Chemical Formula C12H16N205 [1][5]
Molar Mass 268.27 g/mol [3]
Melting Point 84-86 °C [2][5]
Boiling Point > 200 °C [2]
Water Solubility Virtually insoluble [1112]
log Kow (Octanol-Water

Partition Coefficient) 40 3l
Vapor Pressure 1.31 x 10"-5 mm Hg at 25 °C [3]

The high log Kow value is a strong indicator of a substance's potential to bioaccumulate in the
fatty tissues of organisms.[4] This property, combined with its resistance to degradation, allows
musk ambrette to move up the food chain, a process known as biomagnification.

Environmental Fate and Distribution

The journey of musk ambrette from consumer products to the environment is a multi-stage
process, primarily driven by wastewater streams. Its widespread use in perfumes, soaps, and
detergents led to its continuous release into sewage systems.[2][6]

Wastewater treatment plants (WWTPSs) are not fully effective at removing persistent organic
pollutants like musk ambrette. Consequently, it is frequently detected in WWTP effluents,
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contaminating rivers, lakes, and coastal waters.[2][7] Its lipophilic nature also causes it to
adsorb to sewage sludge, which, if used as agricultural fertilizer, can lead to soil contamination.

Once in the aquatic environment, musk ambrette partitions between the water column,
sediment, and biota. Due to its low water solubility, it tends to accumulate in sediments,
creating a long-term reservoir of contamination. Its presence has been documented in various
environmental matrices, including surface water, wastewater, and even rainwater, highlighting
its environmental persistence long after its use has been curtailed.[2][8]

Bioaccumulation in Aquatic Organisms

The inherent lipophilicity of musk ambrette is the primary driver of its bioaccumulation in
aquatic life.[9][10][11] Organisms absorb the chemical from the surrounding water and through
their diet. The rate of uptake and elimination varies between species and is influenced by
factors such as metabolism and lipid content.

Nitro musks, in general, exhibit a high potential for bioaccumulation and are more resistant to
metabolic conversion compared to other synthetic musks.[10] Musk ambrette has been
detected in a variety of aquatic organisms, including fish, shellfish, and marine mammals.[2][7]
This accumulation poses a direct threat to the health of these organisms and to higher trophic
levels, including humans, through the consumption of contaminated seafood.

Table 2: Reported Concentrations of Musk Ambrette in Environmental Biota
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Concentration

. ! Geographic
Species Tissue Range (mgl/kg . Source
Location
fat)
) . 0.01-0.04 (as River Tama,
Freshwater Fish Muscle/Viscera [2]
musk xylene) Japan
Low levels
Mussels - Germany [2]
detected
] up to 1.06 (as
Trout (imported) - Germany [2]
musk xylene)
Human Adipose
) Fat <0.01-0.29 Germany [2][6]
Tissue
Human Milk Fat <0.01-0.29 Germany [2][6]

Note: Data for musk ambrette is often reported alongside musk xylene, another nitro musk.

Metabolism and Biotransformation

Once absorbed by an organism, musk ambrette can undergo metabolic transformation. The
primary metabolic pathway for nitro musks is the reduction of the nitro groups.[2] This process
can lead to the formation of amino-metabolites, which may have different toxicological
properties than the parent compound.

The extent and rate of metabolism are species-specific and play a crucial role in determining
the bioaccumulation potential and toxicity of musk ambrette.[9][10][11] Organisms with a
higher capacity to metabolize and excrete the compound will have lower body burdens.

Below is a simplified diagram illustrating the initial step in the metabolic pathway of musk
ambrette.

\ Rgduction of
T il e Nitro Group Nitroreductase Enzymes Amino-Metabolite
(Parent Compoundy

Click to download full resolution via product page
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Caption: Simplified metabolic pathway of musk ambrette via nitroreduction.

Toxicological Concerns

The persistence and bioaccumulation of musk ambrette are of significant concern due to its
potential toxicological effects. Studies have linked musk ambrette to a range of adverse health
outcomes.

Neurotoxicity: Research in animal models has demonstrated that musk ambrette can induce
neuropathological changes, including damage to the brain, spinal cord, and peripheral nerves.
[12][13]

Endocrine Disruption: There is growing concern that musk ambrette may act as an endocrine
disruptor.[1][14] It has been suggested that it could interfere with hormone signaling pathways,
potentially leading to developmental and reproductive issues.[4][14] A recent study suggested a
potential link between musk ambrette and early puberty by interacting with a key receptor in
the brain.[14]

Photosensitization: Dermal exposure to musk ambrette, particularly in the presence of
sunlight, can lead to photoallergic reactions and skin sensitization.[4]

Due to these health concerns, the use of musk ambrette in cosmetic and personal care
products has been banned or severely restricted by regulatory bodies such as the European
Union and the International Fragrance Association (IFRA).[4][13]

Analytical Methodologies for Detection

The accurate detection and quantification of musk ambrette in various environmental and
biological matrices are crucial for monitoring its presence and understanding its fate. Several
analytical techniques have been developed for this purpose.

A common and effective method involves gas chromatography (GC) coupled with either an
electron capture detector (ECD) or a mass spectrometer (MS).[2] The choice of detector
depends on the required sensitivity and selectivity.
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Experimental Protocol: Extraction and Analysis of Musk
Ambrette in Water Samples via GC-MS

This protocol provides a generalized workflow for the analysis of musk ambrette in water
samples. It is essential to validate the method for the specific matrix and instrumentation used.

1. Sample Collection and Preservation:
o Collect water samples in amber glass bottles to prevent photodegradation.

o To prevent microbial degradation, samples should be kept cool (4°C) and extracted as soon
as possible.

2. Sample Preparation (Solid-Phase Extraction - SPE):

» Rationale: SPE is a robust technique for concentrating trace organic contaminants from
agueous samples and removing interfering substances.

» Step 1: Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing
methanol and then deionized water through it. This activates the stationary phase.

o Step 2: Sample Loading: Pass a known volume of the water sample (e.g., 1 liter) through the
conditioned cartridge at a controlled flow rate. Musk ambrette will be retained on the C18
sorbent.

o Step 3: Cartridge Washing: Wash the cartridge with deionized water to remove any
remaining polar interferences.

o Step 4: Elution: Elute the retained musk ambrette from the cartridge using a small volume
of an appropriate organic solvent (e.g., hexane or a mixture of hexane and acetone). This
step concentrates the analyte into a small volume.

3. Sample Concentration and Solvent Exchange:

e The eluate is then carefully concentrated under a gentle stream of nitrogen to a final volume
(e.g., 1 mL).
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If necessary, the solvent can be exchanged to one that is more compatible with the GC
injection system.

. Instrumental Analysis (GC-MS):

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5ms) and
a mass spectrometer.

Injection: Inject a small volume (e.g., 1 yL) of the concentrated extract into the GC inlet.

Separation: The GC oven temperature is programmed to ramp up, separating the
components of the mixture based on their boiling points and interactions with the column's
stationary phase.

Detection: As musk ambrette elutes from the column, it enters the mass spectrometer,
where it is ionized and fragmented. The resulting mass spectrum provides a unique
"fingerprint” for identification and quantification.

. Data Analysis:

Identify musk ambrette based on its retention time and the presence of characteristic ions in
its mass spectrum.

Quantify the concentration by comparing the peak area to a calibration curve generated from
standards of known concentrations.
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Caption: Workflow for the analysis of musk ambrette in water samples.

Conclusion and Future Perspectives

The case of musk ambrette serves as a critical lesson in the environmental impact of
persistent organic pollutants. Its journey from a celebrated fragrance ingredient to a chemical of
significant environmental concern underscores the importance of rigorous, proactive
environmental risk assessment for all new chemicals. While its use has been largely phased
out in many regions, its legacy of environmental contamination persists.[8]
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Future research should continue to monitor the levels of musk ambrette and its metabolites in
the environment to assess the long-term efficacy of regulatory actions. Further investigation
into the sublethal and chronic effects of low-level exposure on wildlife and human health is also
warranted. The development of more advanced and cost-effective analytical methods will be
crucial for these ongoing monitoring efforts. Ultimately, a comprehensive understanding of the
bioaccumulation and environmental fate of chemicals like musk ambrette is essential for
safeguarding environmental and human health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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